Cas no 2137672-35-4 (Tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate
• CAS No: 2137672-35-4
• MF: C₈H₁₆N₂O₃S
• MW: 220.289240837097
• CID: 6587186
• PubChem ID: 137403194
• Update Time: 2025-10-29

Tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate
• SCHEMBL20635191
• 2137672-35-4
• EN300-732485
• Tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate

• Inchi： 1S/C8H16N2O3S/c1-8(2,3)13-7(11)10-4-6(5-10)14(9)12/h6H,4-5,9H2,1-3H3
• InChI Key： LUSWWDHFPZCZRL-UHFFFAOYSA-N
• SMILES： S(C1CN(C(=O)OC(C)(C)C)C1)(N)=O

Computed Properties

• Exact Mass: 220.08816355g/mol
• Monoisotopic Mass: 220.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 91.8Ų

Additional information on Tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate (CAS No. 2137672-35-4)

Tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate (CAS No. 2137672-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of azetidine derivatives, which are increasingly explored for their role in drug discovery and development. The presence of both aminosulfinyl and tert-butyl carboxylate groups makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for azetidine-based compounds has surged, driven by their potential in addressing challenges such as drug resistance and metabolic stability. Researchers are particularly interested in Tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate due to its ability to serve as a building block for small molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in modern medicinal chemistry. Its CAS No. 2137672-35-4 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The synthesis of Tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate involves multi-step organic reactions, including the introduction of the sulfinyl group and protection of the azetidine ring with a tert-butyloxycarbonyl (Boc) moiety. These steps are critical for ensuring the compound's stability and reactivity in downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm its purity and structural integrity.

One of the key advantages of this compound is its compatibility with cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. This property aligns with the current trend toward green chemistry and atom-efficient synthesis, as it reduces waste and improves yield. Additionally, the aminosulfinyl group offers opportunities for further functionalization, making it a valuable tool for structure-activity relationship (SAR) studies.

From a commercial perspective, Tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its CAS No. 2137672-35-4 is a critical identifier for procurement and regulatory compliance. The compound's stability under standard storage conditions (typically at room temperature in a dry environment) further enhances its practicality for laboratory use.

Looking ahead, the potential applications of Tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate extend beyond traditional pharmaceuticals. For instance, it could play a role in the development of bioconjugates or imaging agents, leveraging its unique chemical properties. As the scientific community continues to explore azetidine chemistry, this compound is poised to remain a focal point of innovation.

In conclusion, Tert-butyl 3-(aminosulfinyl)azetidine-1-carboxylate (CAS No. 2137672-35-4) represents a promising candidate for advancing research in medicinal chemistry and related fields. Its structural versatility, synthetic accessibility, and alignment with current trends in drug discovery underscore its importance. For researchers seeking reliable intermediates with broad applicability, this compound offers a compelling solution.